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Article List
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Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)-: A Novel Compound in Chemical BiopharmaceuticalsIn the rapidly evolving landscape of chemical biopharmaceuticals, the discovery of novel natural product analogs continues to drive innovation in drug development. Among the recent advancements, a triterpenoid compound with the systematic name Lanosta-8,20(22)-dien-26-oic acid, 15-hydroxy-3,11,23-trioxo-, (15α,20Z)- (hereafter referred to as "Compound L") has emerged as a molecule of significant...
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A Novel Compound: (3β,7β,12β,20Z)-3,7,12-trihydroxy-11,15,23-trioxo-lanost-8,20-dien-26-oic Acid Isolation and CharacterizationThis article presents a comprehensive exploration of the isolation, structural elucidation, and bioactivity assessment of a newly identified triterpenoid compound, (3β,7β,12β,20Z)-3,7,12-trihydroxy-11,15,23-trioxo-lanost-8,20-dien-26-oic acid. This molecule represents a significant advancement in natural product chemistry and biomedicine, offering a unique chemical scaffold for drug discovery. The...
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Dihydromollugin-Based Chemical Biopharmaceuticals: A Novel Approach in Medicinal ChemistryIn the ever-evolving landscape of medicinal chemistry, the search for novel scaffolds with potent biological activity and favorable pharmacokinetic profiles remains paramount. Dihydromollugin, a naturally occurring dihydroisocoumarin derivative isolated from the roots of various Rubia species (notably Rubia cordifolia ), has recently emerged as a promising lead compound. Historically known for its...
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Dihydromollugin-Based Chemical Biopharmaceuticals: A Novel Approach in Medicinal ChemistryIn the ever-evolving landscape of medicinal chemistry, the search for novel scaffolds with potent biological activity and favorable pharmacokinetic profiles remains paramount. Dihydromollugin, a naturally occurring dihydroisocoumarin derivative isolated from the roots of various Rubia species (notably Rubia cordifolia ), has recently emerged as a promising lead compound. Historically known for its...
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The Therapeutic Potential of 12-Hydroxyganoderic Acid D in BiopharmaceuticalsIn the evolving landscape of biopharmaceuticals, natural triterpenoids derived from medicinal mushrooms—particularly the Ganoderma lucidum (Reishi) species—have garnered significant attention for their potent biological activities. Among these, 12-Hydroxyganoderic Acid D (12-HGA-D) stands out as a chemically distinct and biologically potent molecule. While many ganoderic acids have been studied...
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Cinobufaginol: A Novel Compound in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural product derivatives continue to offer unprecedented opportunities for drug discovery. Among these, Cinobufaginol has emerged as a striking candidate, drawing attention from medicinal chemists, pharmacologists, and biomedical researchers. Derived from the traditional Chinese medicine secretion of the Bufo bufo gargarizans toad, this...
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The Therapeutic Potential of 12-Hydroxyganoderic Acid D in BiopharmaceuticalsIn the evolving landscape of biopharmaceuticals, natural triterpenoids derived from medicinal mushrooms—particularly the Ganoderma lucidum (Reishi) species—have garnered significant attention for their potent biological activities. Among these, 12-Hydroxyganoderic Acid D (12-HGA-D) stands out as a chemically distinct and biologically potent molecule. While many ganoderic acids have been studied...
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Cinobufaginol: A Novel Compound in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural product derivatives continue to offer unprecedented opportunities for drug discovery. Among these, Cinobufaginol has emerged as a striking candidate, drawing attention from medicinal chemists, pharmacologists, and biomedical researchers. Derived from the traditional Chinese medicine secretion of the Bufo bufo gargarizans toad, this...
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Ganoderic Acid N: A Novel Compound in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural products continue to serve as invaluable sources of novel therapeutic agents. Among these, triterpenoids derived from the medicinal mushroom Ganoderma lucidum (Reishi) have garnered significant attention due to their diverse pharmacological activities. This article explores Ganoderic Acid N (GA-N) , a lanostane-type triterpenoid...
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Ganoderic Acid N: A Novel Compound in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, natural products continue to serve as invaluable sources of novel therapeutic agents. Among these, triterpenoids derived from the medicinal mushroom Ganoderma lucidum (Reishi) have garnered significant attention due to their diverse pharmacological activities. This article explores Ganoderic Acid N (GA-N) , a lanostane-type triterpenoid...
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Sodium Acetate's Role in Modern Biopharmaceuticals: An Investigative AnalysisSodium Acetate's Role in Modern Biopharmaceuticals: An Investigative Analysis Introduction to Sodium Acetate and Its Relevance in Biopharmaceuticals Sodium acetate, a versatile and widely used compound, plays a significant role in various industries, including food, agriculture, and pharmaceuticals. In the realm of biopharmaceuticals, sodium acetate has emerged as a crucial component due to its...
